Cas no 2463-16-3 (Ethyl 3-cyanobenzoate)

• Product Name: Ethyl 3-cyanobenzoate
• CAS No: 2463-16-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD03086010
• CID: 1422114
• PubChem ID: 13026687
• Update Time: 2025-04-20

Ethyl 3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-cyano-, ethyl ester
• 3-cyano-benzoic acid ethyl ester
• Ethyl 3-cyanobenzoate
• ethyl m-cyanobenzoate
• 3-Cyanobenzoic acid ethyl ester
• ZKXMKMLGUYSGNS-UHFFFAOYSA-N
• AK197517
• CS-0151746
• AS-57495
• AKOS008949355
• SCHEMBL1505251
• C74269
• DB-171220
• Q63396523
• 2463-16-3
• ETHYL3-CYANOBENZOATE
• DTXSID901347470
• MFCD03086010
• SY327046

• MDL： MFCD03086010
• Inchi： 1S/C10H9NO2/c1-2-13-10(12)9-5-3-4-8(6-9)7-11/h3-6H,2H2,1H3
• InChI Key： ZKXMKMLGUYSGNS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C#N)C=1)=O)CC

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Experimental Properties

• PSA: 50.09